Cas no 15600-08-5 (Coprostanone)

Coprostanone structure

Product Name:Coprostanone

CAS No:15600-08-5

Molecular Formula:C₂₇H₄₆O

Molecular Weight:386.65354

CID:182443

PubChem ID:10883573

Coprostanone Properties

Names and Identifiers

- Coprostanone
- 3-Oxocholestane
- 5-A-CHOLESTAN-3-ONE
- 5ALPHA-CHOLESTAN-3-ONE, 97
- (5R,8R,9S,10S,13S,14S)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
- 17-Oxo-5alpha-androstane
- 5A-ANDROSTAN-17-ONE
- 5A-ANDROSTANONE
- Androstan-17-one
- ANDROSTAN-17-ONE, 5A-
- cholestan-3-one
- 15600-08-5
- 3-cholestanon
- CHEBI:167166
- PESKGJQREUXSRR-ZTPZMMAUSA-N
- DTXSID301021018
- 5-beta-Cholestan-3-one
- (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
- SCHEMBL643015
- cholestane-3-one
- 3-ketocholestane
- NSC-179403
- +Expand
- InChIKey： PESKGJQREUXSRR-UHFFFAOYSA-N
- Inchi： InChI=1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-20,22-25H,6-17H2,1-5H3
- SMILES： CC(CCCC(C1CCC2C3CCC4CC(CCC4(C)C3CCC12C)=O)C)C

Computed Properties

Exact Mass: 386.35508
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 5
Monoisotopic Mass: 386.355
Heavy Atom Count: 28
Complexity: 579
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.9
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 7.67680
PSA: 17.07
Refractive Index: 1.5250 (estimate)
Boiling Point: 452.8°C (rough estimate)
Melting Point: 129°C
Flash Point: 219.3 °C
Color/Form: Not available
Solubility: Not available
Density: 0.9610 (rough estimate)

Coprostanone Related Literature

1. Photoinduced molecular transformations. Part 134. Photoinduced stereospecific addition of methanol to 5β-cholest-1-en-3-one oxime and photoinduced deconjugation of its 1-methyl derivative involving stereospecific proton transfer

Hiroshi Suginome,Atsushi Nagaoka,Hisanori Senboku J. Chem. Soc. Perkin Trans. 1 1992 3103
2. 704. Steroids. Part XVI. The bromination of some 3-ketosteroids methylated in ring-A

C. W. Shoppee,G. A. R. Johnston,Ruth E. Lack J. Chem. Soc. 1962 3604
3. 959. Steroids. Part XXIII. The polyhalogenation of 5α-cholestan-3-one

C. W. Shoppee,P. J. Havlicek,Ruth E. Lack J. Chem. Soc. 1964 4992
4. Preparation and reactions of some 1-cyano-steroids

A. T. Glen,W. Lawrie,J. McLean J. Chem. Soc. C 1966 661
5. 1140. The methylation of 3-oxo-B-norcholestanes

Y. M. Y. Haddad,W. T. Pike,G. H. R. Summers,W. Klyne J. Chem. Soc. 1965 6117
6. Photoinduced transformations. Part 41. Photo-Beckmann rearrangement of some cholestan-3-one oximes with methyl groups attached to the α-carbon

Hiroshi Suginome,Yukoh Takahashi J. Chem. Soc. Perkin Trans. 1 1979 2920
7. Autoxidation of 2α-hydroxy-5α-cholestan-3-one in methanolic potassium hydroxide

Ruth E. Lack,Anne B. Ridley J. Chem. Soc. C 1968 3017
8. 1193. Steroids and walden inversion. Part LVI. The bromination of 5β-cholestan-3-one

C. W. Shoppee,A. B. Devine,R. E. Lack J. Chem. Soc. 1965 6458
9. 430. Steroids. Part XV. The tribromination of 5α-cholestan-3-one

C. W. Shoppee,Ruth E. Lack,Janice Scott J. Chem. Soc. 1962 2233
10. 19-Nor and aromatic steroids. Part 1. The cleavage of 3-oxygenated-2β,19-ethers in the cholestane series

Ruth E. Lack,Anne B. Ridley J. Chem. Soc. C 1970 1437

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